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Compound of Interest

Compound Name: N6-Furfuryl-2-aminoadenosine

Cat. No.: B3256301 Get Quote

Technical Support Center: N6-Furfuryl-2-
aminoadenosine
This guide provides researchers, scientists, and drug development professionals with essential

information to improve the reproducibility of experiments involving N6-Furfuryl-2-
aminoadenosine. It includes frequently asked questions, detailed experimental protocols, and

a troubleshooting guide to address common challenges.

Frequently Asked Questions (FAQs)
Q1: What is N6-Furfuryl-2-aminoadenosine?

A1: N6-Furfuryl-2-aminoadenosine is a purine nucleoside analogue.[1][2] Compounds in this

class are often investigated for their potential antitumor activity, which may involve mechanisms

like inhibiting DNA synthesis and inducing apoptosis.[1][2][3] It is structurally related to Kinetin

(N6-furfuryladenine), a cytokinin plant hormone also studied for its effects on human cells.[4][5]

Q2: What are the primary cellular targets of N6-Furfuryl-2-aminoadenosine?

A2: As a substituted adenosine analogue, N6-Furfuryl-2-aminoadenosine is predicted to

interact with adenosine receptors (A1, A2A, A2B, A3).[6][7] The specific binding affinities for

each receptor subtype would need to be determined experimentally. The A1 adenosine
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receptor, which has a high affinity for adenosine, is widely distributed in various tissues and

often couples to inhibitory G proteins (Gi/o).[6][7]

Q3: What are the key physical and chemical properties I should be aware of?

A3: While specific data for N6-Furfuryl-2-aminoadenosine is limited, related compounds like

Kinetin offer important clues. Researchers should anticipate potential solubility challenges.

Kinetin is practically insoluble in water but soluble in strong acids and alkalis.[4][8] It is crucial

to determine the optimal solvent for your specific stock concentration and experimental buffer

to avoid precipitation.

Data Presentation: Physicochemical Properties of Related Compounds

Property
Kinetin (N6-
furfuryladenine)

Notes for N6-Furfuryl-2-
aminoadenosine

Molecular Formula C₁₀H₉N₅O[8] C₁₅H₁₈N₆O₄

Molecular Weight 215.21 g/mol [8] 346.34 g/mol

Solubility

Practically insoluble in water;

Soluble in strong acids/alkalis.

[4][8]

Expect low aqueous solubility.

Test DMSO, ethanol, or dilute

acidic/basic solutions for stock

preparation.

Storage
Store at room temperature as

a solid.[9]

Store stock solutions at -20°C

or -80°C to prevent

degradation.[9]

Signaling Pathways and Experimental Workflows
Predicted Signaling Pathway via Adenosine A1 Receptor
Activation of the A1 adenosine receptor (A1AR) typically initiates an inhibitory signaling

cascade. The diagram below illustrates the canonical pathway.
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1. Preparation
- Prepare stock solution (e.g., in DMSO)

- Culture cells to optimal density

2. Cell Seeding
- Plate cells in multi-well plates
- Allow cells to adhere overnight

3. Compound Treatment
- Serially dilute compound in media
- Add to cells, include vehicle control

- Incubate for desired time (e.g., 24-72h)

4. Cellular Assay
- Perform chosen assay

(e.g., Viability, cAMP, etc.)

5. Data Acquisition
- Read plate (absorbance, fluorescence,

luminescence)

6. Data Analysis
- Subtract background

- Normalize to vehicle control
- Calculate IC50/EC50 values

 

Start: MTT and SRB assays
give conflicting results

Does the compound absorb light
at the assay wavelength?

Run compound-only control
and subtract background

Yes

Does the compound interfere
with MTT reduction?

No

MTT result is invalid.
Trust SRB or other non-reductive

assay (e.g., CellTiter-Glo®)

Yes

Interference is unlikely.
Consider biological mechanism.

No

Conclusion: Re-evaluate hypothesis
based on validated assay data.

Could the compound induce
metabolic hyperactivity before death

or cell cycle arrest without death?

MTT (metabolism) and SRB (biomass)
are measuring different endpoints.

Both results may be valid.

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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